Cas no 63-45-6 (Primaquine diphosphate)

Primaquine diphosphate Properties

Names and Identifiers

• Primaquine diphosphate
• Primaquine bisphosphate
• 8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline diphosphate
• Primaquine Phosphate
• 4-N-(6-methoxyquinolin-8-yl)pentane-1,4-diamine,phosphoric acid
• N4-(6-Methoxyquinolin-8-yl)pentane-1,4-diamine phosphate
• Primaquine Diphospha
• Primaquine (Diphosphate)
• Primaquine bis(phosphate)
• 1,4-Pentanediamine, N4-(6-methoxy-8-quinolinyl)-, phosphate (1:2)
• 8-((4-Amino-1-methylbutyl)amino)-6-methoxyquinoline diphosphate
• 8-((4-Amino-1-methylbutyl)amino)-6-methoxyquinoline phosphate (1:2)
• DSSTox_RID_80773
• DSSTox_CID_25248
• DSSTox_GSID_45248
• Primaquine diphosphate, 98%
• Quinoline, 8-((4-amino-1-methylbutyl)amino)-6-methoxy-,
• CHEMBL43128
• LS-141315
• E75742
• C15H21N3O.2H3O4P
• DTXCID4025248
• CAS-63-45-6
• 1,4-Pentanediamine, N(sup 4)-(6-methoxy-8-quinolinyl)-, phosphate (1:2)
• SR-05000001864-3
• Prestwick_406
• UNII-H0982HF78B
• QUINOLINE, 8-((4-AMINO-1-METHYLBUTYL)AMINO)-6-METHOXY-, DIPHOSPHATE
• (+-)-8-((4-Amino-1-methylbutyl)amino)-6-methoxyquinoline phosphate (1:2)
• Primaquini diphosphas
• PRIMAQUINE DIPHOSPHATE [MI]
• PRIMAQUINE PHOSPHATE [USP MONOGRAPH]
• PRIMAQUINE PHOSPHATE [USP-RS]
• Primaquine (TN)
• 1,4-Pentanediamine, N4-(6-methoxy-8-quinolinyl)-, phosphate(1:2)
• Primaquine phosphate [USAN]
• N4-(6-METHOXYQUINOLIN-8-YL)PENTANE-1,4-DIAMINE; BIS(PHOSPHORIC ACID)
• Primaquine phosphate [USP]
• MFCD00013166
• SR-05000001864
• HMS2092A19
• CCG-40283
• AS-13148
• NCGC00094767-01
• N-(5-aminopentan-2-yl)-6-methoxyquinolin-8-amine; bis(phosphoric acid)
• Tox21_110350_1
• IBSCREEN-BB BB_SC-03079
• Primaquine bisphosphate, 98%
• D02126
• PRIMAQUINI DIPHOSPHAS [WHO-IP LATIN]
• HMS2096O14
• CAMDEN
• HY-12651
• NCGC00178754-06
• 4-N-(6-methoxyquinolin-8-yl)pentane-1,4-diamine;phosphoric acid
• Quinoline, 8-((4-amino-1-methylbutyl)amino)-6-methoxy-, phosphate (1:2)
• primaquinbis(phosphat)
• SN13272 diphosphate
• PRIMAQUINE DIPHOSPHATE [WHO-IP]
• Primaquine phosphate, United States Pharmacopeia (USP) Reference Standard
• C15-H21-N3-O.2H3-O4-P
• PRIMAQUINE PHOSPHATE [ORANGE BOOK]
• AKOS026749962
• SW196647-3
• SPECTRUM1500500
• 8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline diphosphate salt
• DTXSID6045248
• HMS1920J18
• Q27279400
• HMS3652B19
• NCGC00016284-01
• GJOHLWZHWQUKAU-UHFFFAOYSA-N
• Primaquine phosphate (JAN/USP)
• PRIMAQUINE PHOSPHATE
• PRIMAQUINE PHOSPHATE [MART.]
• PRIMAQUINE PHOSPHATE [VANDF]
• NCGC00094767-02
• 1,4-Pentanediamine, N(sup 4)-(6-methoxy-8-quinolinyl)-, (+-)-, phosphate (1:2)
• PRIMACHINE PHOSPHATE
• NSC 149765
• Tox21_110350
• EINECS 200-560-8
• N4-(6-methoxyquinolin-8-yl)pentane-1,4-diaminebis(phosphate)
• 8-(4-Amino-1-methylbutylamino)-6-methoxyquinolinediphosphate
• PRIMAQUINE DIPHOSPHATE [EP MONOGRAPH]
• 84902-21-6
• SCHEMBL41096
• EN300-119547
• SR-05000001864-1
• Malquine
• s4237
• SR-05000001864-7
• HMS502I08
• NSC-149765
• PRIMAQUINE PHOSPHATE [JAN]
• Primaquine phosphate;Primaquine bisphosphate
• H0982HF78B
• HMS3713O14
• 63-45-6
• HMS1569O14
• N4-(6-methoxyquinolin-8-yl)pentane-1,4-diamine bis(phosphate)
• PRIMAQUINE PHOSPHATE [WHO-DD]
• Primaquine diphosphate, European Pharmacopoeia (EP) Reference Standard
• 8-?(4-?Amino-?1-?methylbutylamino)?-?6-?methoxyquinoline diphosphate salt
• 1,4-Pentanediamine, N^4-(6-methoxy-8-quinolinyl)-, phosphate (1:2)
• CCRIS 1946
• CS-3875
• 1,4-Pentanediamine, N(4)-(6-methoxy-8-quinolinyl)-, phosphate (1:2)
• Diphosphate, Primaquine
• Primaquine phosphate (USP)
• WR 2975
• NS00078842
• PRIMAQUINE PHOSPHATE (USP MONOGRAPH)
• Phosphate, Primaquine
• Primaquine Diphosphate (>90%)
• PRIMAQUINE DIPHOSPHATE (EP MONOGRAPH)
• (4RS)-N4-(6-Methoxyquinolin-8-yl)pentane-1,4-diamine diphosphate
• PRIMAQUINE PHOSPHATE (MART.)
• PRIMAQUINE PHOSPHATE (USP-RS)
• DB-054488
• +Expand

• MDL： MFCD00013166
• InChIKey： GJOHLWZHWQUKAU-UHFFFAOYSA-N
• Inchi： 1S/C15H21N3O.2H3O4P/c1-11(5-3-7-16)18-14-10-13(19-2)9-12-6-4-8-17-15(12)14;2*1-5(2,3)4/h4,6,8-11,18H,3,5,7,16H2,1-2H3;2*(H3,1,2,3,4)
• SMILES： P(=O)(O[H])(O[H])O[H].P(=O)(O[H])(O[H])O[H].O(C([H])([H])[H])C1C([H])=C2C([H])=C([H])C([H])=NC2=C(C=1[H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]
• BRN： 3812133

Computed Properties

• Exact Mass: 455.12200
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 259.168
• Heavy Atom Count: 29
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: 2.2
• Surface Charge: 0
• Topological Polar Surface Area: 216

Experimental Properties

• LogP: 1.69880
• PSA: 235.31000
• Merck: 13,7833
• Water Partition Coefficient: Moderately dissolved
• Boiling Point: 451.1°C at 760 mmHg
• Melting Point: 205-206 °C (dec.) (lit.)
• Flash Point: 226.6°C
• Solubility: water: soluble50mg/mL, clear, orange to red
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u7ed3\u6676\u3002","dst":"Yellow crystals."},{"src":"2.\u00a0\u00a0\u00a0\u00a0\u00a0\u00a0 \u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.

Primaquine diphosphate Security Information

• Symbol: GHS06
• RTECS：VA9660000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25
• Hazard Level：6.1(b)
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• HazardClass：6.1
• FLUKA BRAND F CODES：10

Primaquine diphosphate Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%